Cas no 918621-33-7 ([1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride)

• Product Name: [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride
• CAS No: 918621-33-7
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD20278260
• CID: 3032018
• PubChem ID: 66972118
• Update Time: 2025-10-20

[1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,4]二噁-2-甲基甲胺盐酸盐
• [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride
• (1,4-Dioxan-2-yl)-N-methylmethanamine hydrochloride
• 1-(1,4-dioxan-2-yl)-N-methylmethanamine hydrochloride
• (1,4-Dioxan-2-ylmethyl)methylamine hydrochloride
• 1-(1,4-dioxan-2-yl)-N-methylmethanamine;hydrochloride
• (R)-1-(1,4-Dioxan-2-yl)-N-methylmethanamine hydrochloride
• SB39921
• SY225468
• 1-(1,4-dioxan-2-yl)-n-methylmethanamine hcl
• F31295
• [(1,4-dioxan-2-yl)methyl](methyl)amine hyd
• PB43838
• (R)-(1,4-dioxan-2-yl)-N-methylmethanamine hydrochloride
• DB-389227
• SCHEMBL1270975
• MUZNZRLDNIWRKI-UHFFFAOYSA-N
• MFCD30530563
• AS-48474
• AKOS030629770
• [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride, AldrichCPR
• 918621-33-7
• CS-0197510
• [(1,4-dioxan-2-yl)methyl](methyl)amine hydrochloride
• PB41764
• EN300-7651709
• SY343900
• MFCD30530568
• (S)-(1,4-dioxan-2-yl)-N-methylmethanamine hydrochloride
• MFCD20278260

• MDL： MFCD20278260
• Inchi： 1S/C6H13NO2.ClH/c1-7-4-6-5-8-2-3-9-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： MUZNZRLDNIWRKI-UHFFFAOYSA-N
• SMILES： Cl.O1CCOCC1CNC

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride

Comprehensive Overview of [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride (CAS No. 918621-33-7)

[1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride (CAS: 918621-33-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique dioxane ring structure and amine hydrochloride functional group, plays a pivotal role in various synthetic applications. Researchers and industry professionals are increasingly interested in its potential due to its versatile chemical properties and applicability in drug development.

The molecular structure of [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride features a 1,4-dioxane backbone, which is known for its stability and solubility in polar solvents. The incorporation of a methyl-amine hydrochloride moiety enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound is particularly relevant in the context of modern medicinal chemistry, where the demand for novel amine-based building blocks is on the rise.

One of the key applications of [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride is in the synthesis of bioactive molecules. Its ability to act as a precursor for more complex structures has made it a subject of interest in drug discovery programs. Recent studies have explored its utility in creating central nervous system (CNS) targeting agents, aligning with the growing focus on neurological therapeutics. This aligns with current trends in pharmaceutical research, where neuroactive compounds are a major area of investigation.

From a commercial perspective, the market for [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride is expanding, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. The compound's CAS No. 918621-33-7 serves as a critical identifier, ensuring precise sourcing and quality control in global trade.

In terms of safety and handling, [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride requires standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. Researchers often inquire about its solubility profile and compatibility with common reagents, which are essential for experimental design.

The synthesis of [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride typically involves the reaction of 1,4-dioxane-2-methanol with methylamine hydrochloride under controlled conditions. This process highlights the compound's role as a versatile intermediate in multi-step synthetic routes. Recent advancements in green chemistry have also explored eco-friendly methods for producing such derivatives, reflecting the industry's shift toward sustainable practices.

Looking ahead, the potential of [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride in drug formulation and material science continues to be a topic of active research. Its compatibility with polymer chemistry and catalysis opens doors for innovative applications beyond traditional pharmaceutical uses. As the scientific community delves deeper into its properties, this compound is poised to remain a valuable asset in chemical innovation.

For researchers seeking detailed technical data, the CAS No. 918621-33-7 provides access to a wealth of information in chemical databases. Keywords such as "1,4-dioxane derivatives", "amine hydrochloride synthesis", and "pharmaceutical intermediates" are frequently associated with this compound, making it easily searchable in academic and industrial contexts. This aligns with the increasing use of AI-driven literature searches in chemical research.

In conclusion, [1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride represents a compelling example of how specialized organic compounds drive innovation across multiple scientific disciplines. Its unique structural features and broad applicability underscore its importance in contemporary chemistry. As research progresses, this compound is likely to find even more diverse applications, solidifying its position as a key player in the chemical and pharmaceutical industries.